Cas no 835594-28-0 (Benzoic acid, 4-(4,5-dihydro-5-phenyl-3-isoxazolyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(4,5-dihydro-5-phenyl-3-isoxazolyl)-, methyl ester
• CAS No: 835594-28-0
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 669707
• PubChem ID: 71415127
• Update Time: 2025-04-19

Benzoic acid, 4-(4,5-dihydro-5-phenyl-3-isoxazolyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4,5-dihydro-5-phenyl-3-isoxazolyl)-, methyl ester
• methyl 4-(5-phenyl-4,5-dihydro-1,2-oxazol-3-yl)benzoate
• DTXSID40834548
• 835594-28-0

• Inchi： 1S/C17H15NO3/c1-20-17(19)14-9-7-12(8-10-14)15-11-16(21-18-15)13-5-3-2-4-6-13/h2-10,16H,11H2,1H3
• InChI Key： IVOKCLFCSRGQDJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)CC(C2C=CC(C(=O)OC)=CC=2)=N1

Computed Properties

• Exact Mass: 281.10519334g/mol
• Monoisotopic Mass: 281.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.9Ų